Cas no 65069-53-6 (1-(4-Benzyloxyphenyl)-2-thiourea)

• Product Name: 1-(4-Benzyloxyphenyl)-2-thiourea
• CAS No: 65069-53-6
• MF: C₁₄H₁₄N₂OS
• MW: 258.338761806488
• MDL: MFCD00060457
• CID: 516971
• PubChem ID: 2060579
• Update Time: 2026-04-29

1-(4-Benzyloxyphenyl)-2-thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-[4-(phenylmethoxy)phenyl]-
• 1-(4-Benzyloxyphenyl)-2-thiourea
• (4-phenylmethoxyphenyl)thiourea

• MDL： MFCD00060457
• Inchi： InChI=1S/C14H14N2OS/c15-14(18)16-12-6-8-13(9-7-12)17-10-11-4-2-1-3-5-11/h1-9H,10H2,(H3,15,16,18)
• InChI Key： TVUKNBBQSFMNAL-UHFFFAOYSA-N
• SMILES： S=C(N)NC1=CC=C(OCC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 258.08300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Experimental Properties

• Melting Point: 195-197°C
• PSA: 79.37000
• LogP: 3.69440

1-(4-Benzyloxyphenyl)-2-thiourea Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-(4-Benzyloxyphenyl)-2-thiourea

Comprehensive Overview of 1-(4-Benzyloxyphenyl)-2-thiourea (CAS No. 65069-53-6): Properties, Applications, and Research Insights

1-(4-Benzyloxyphenyl)-2-thiourea (CAS No. 65069-53-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This thiourea derivative features a benzyloxy-substituted phenyl group, which contributes to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals often search for terms like "1-(4-Benzyloxyphenyl)-2-thiourea synthesis", "CAS 65069-53-6 applications", and "benzyloxyphenyl thiourea derivatives", reflecting the growing interest in this compound.

The molecular structure of 1-(4-Benzyloxyphenyl)-2-thiourea includes a thiourea moiety (–NH–CS–NH₂) attached to a benzyloxyphenyl group. This configuration enables it to participate in hydrogen bonding and coordination chemistry, making it valuable for designing enzyme inhibitors or metal-chelating agents. Recent studies highlight its role in developing antioxidant and anti-inflammatory compounds, aligning with the current focus on bioactive molecules in drug discovery. Searches for "thiourea derivatives in medicine" and "benzyloxyphenyl compounds in pharmacology" underscore its relevance in these fields.

From a synthetic perspective, 1-(4-Benzyloxyphenyl)-2-thiourea is typically prepared via the reaction of 4-benzyloxyaniline with thiophosgene or ammonium thiocyanate. Optimizing its yield and purity is a common topic in organic chemistry forums, with queries like "how to purify CAS 65069-53-6" and "scaling up thiourea derivatives" frequently appearing. The compound's stability under various pH conditions and solubility in organic solvents (e.g., DMSO, ethanol) further enhances its utility in lab-scale reactions.

In material science, 1-(4-Benzyloxyphenyl)-2-thiourea has been explored as a precursor for heterocyclic compounds such as thiazoles and benzothiazoles, which are pivotal in agrochemicals and dyes. Its ability to act as a ligand in catalysis also ties into trends around "sustainable catalysis" and "green chemistry", addressing environmental concerns in industrial processes. SEO-optimized terms like "thiourea-based catalysts" and "eco-friendly synthesis routes" resonate with these advancements.

Safety and handling of CAS No. 65069-53-6 follow standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under major regulatory frameworks, its handling guidelines are often queried alongside "MSDS for benzyloxyphenyl thiourea" and "safe storage of thiourea derivatives". These practical considerations ensure its safe integration into research workflows.

Future research directions for 1-(4-Benzyloxyphenyl)-2-thiourea may focus on its structure-activity relationships (SAR) in drug design or its role in nanomaterial functionalization. As AI-driven drug discovery gains traction, computational studies predicting its interactions with biological targets could become a hotspot. Keywords like "thiourea derivatives in AI-based drug discovery" and "computational modeling of CAS 65069-53-6" are likely to trend in scientific literature.

In summary, 1-(4-Benzyloxyphenyl)-2-thiourea (CAS No. 65069-53-6) exemplifies the intersection of synthetic chemistry and applied research. Its multifaceted applications—from pharmaceuticals to materials science—coupled with rising interest in sustainable methodologies, position it as a compound of enduring scientific and industrial value.